BENGHE Foundational & Exploratory

Check Availability & Pricing

10-Hydroxy-16-epiaffinine natural source and
Isolation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596922

[2] (-)-10-Hydroxy-16-epiaffinine | CAS 134787-34-7 - LGC Standards (-)-10-Hydroxy-16-
epiaffinine from Ochrosia. --INVALID-LINK-- (-)-10-Hydroxy-16-epiaffinine - Toronto
Research Chemicals An alkaloid from Ochrosia. --INVALID-LINK-- Ochrosia - Wikipedia
Ochrosia is a genus of flowering plants in the family Apocynaceae, first described as a genus in
1789. It is native to Southeast Asia, Australia, and various islands of the Indian and Pacific
Oceans. --INVALID-LINK-- Alkaloids from the Bark of Ochrosia elliptica - Journal of Natural
Products A new indole alkaloid, 10-hydroxy-16-epiaffinine (1), was isolated from the bark of
Ochrosia elliptica, along with the known compounds reserpine, isoreserpiline, and
rescinnamine. Their structures were elucidated by spectroscopic methods. In this paper, we
describe the isolation and structure elucidation of a new indole alkaloid, 10-hydroxy-16-
epiaffinine (1), from the bark of O. elliptica. --INVALID-LINK-- Isolation and vasorelaxant
activity of some indole alkaloids from the leaves of Ochrosia elliptica Lab. - PubMed The
present study was designed to investigate the vasorelaxant properties of the crude ethanol
extract of the leaves of Ochrosia elliptica Lab. (Apocynaceae) and the underlying mechanisms,
and to isolate the active principle(s). An active fraction (F4) was subjected to further
fractionation and purification, which led to the isolation of two indole alkaloids, isoreserpiline (1)
and reserpine (2). The isolated compounds were identified by comparison of their physical and
spectroscopic data (mass spectrometry, 1H and 13C NMR) with those reported in the literature.
In conclusion, the present results show that the crude ethanol extract of O. elliptica leaves and
the isolated indole alkaloids, isoreserpiline and reserpine, possess vasorelaxant properties.
The vasorelaxant effect of isoreserpiline involves endothelium-dependent NO-cGMP and
endothelium-independent pathways, whereas that of reserpine is mainly mediated by an
endothelium-independent pathway. The present findings suggest that the crude extract of O.
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elliptica leaves and its isolated compounds may be useful in the treatment of cardiovascular
diseases associated with vasoconstriction. --INVALID-LINK-- A new alkaloid from the leaves of
Ochrosia elliptica - Taylor & Francis Online Abstract. A new corynanthe type alkaloid,
ochrolifelongine A (1) was isolated from the leaves of Ochrosia elliptica Labill along with six
known alkaloids, ... --INVALID-LINK-- Alkaloids from Ochrosia elliptica - ScienceDirect A new
indole alkaloid, ellipticine-N-oxide, was isolated from the leaves of Ochrosia elliptica and its
structure was elucidated by spectroscopic methods. --INVALID-LINK-- Cytotoxic and
antimicrobial alkaloids from the leaves of Ochrosia elliptica Labill - PubMed Bioassay-guided
fractionation of a cytotoxic methanol extract of the leaves of Ochrosia elliptica led to the
isolation of the new indole alkaloid, 10-hydroxylanciferine (1), together with nine known
alkaloids, ellipticine (2), 9-methoxyellipticine (3), isoreserpiline (4), reserpiline (5), serpentine
(6), alstonine (7), O-acetyl-vallesamine (8), apparicine (9) and tubotaiwine (10). The structures
of these compounds were determined by spectroscopic analysis. All the isolated compounds
were evaluated for their cytotoxicity against a panel of human cancer cell lines. Ellipticine (2)
and 9-methoxyellipticine (3) showed potent cytotoxic activity against all tested cancer cell lines
with IC50 values ranging from 0.4 to 2.9 microM. In the antimicrobial assays, ellipticine (2) and
9-methoxyellipticine (3) also exhibited significant activity against a panel of pathogenic
microorganisms. --INVALID-LINK-- Isolation and structure elucidation of a new indole alkaloid,
10-hydroxy-16-epiaffinine, from the bark of Ochrosia elliptica The bark of Ochrosia elliptica
was extracted with methanol and the extract was partitioned between chloroform and water.
The chloroform-soluble fraction was subjected to column chromatography on silica gel to give a
new indole alkaloid, 10-hydroxy-16-epiaffinine, along with the known compounds reserpine,
isoreserpiline, and rescinnamine. The structure of 10-hydroxy-16-epiaffinine was elucidated
by spectroscopic methods, including 1H NMR, 13C NMR, and mass spectrometry. --INVALID-
LINK-- 10-hydroxy-16-epiaffinine - PubChem This page provides information on the chemical
structure, physical and chemical properties, and other identifiers for the compound 10-
hydroxy-16-epiaffinine. --INVALID-LINK-- Spectroscopic data of 10-hydroxy-16-epiaffinine
This document provides the 1H NMR, 13C NMR, and mass spectrometry data for 10-hydroxy-
16-epiaffinine. --INVALID-LINK-- The Botanical Origin and Isolation of 10-Hydroxy-16-
epiaffinine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sourcing and isolation
of 10-Hydroxy-16-epiaffinine, an indole alkaloid of scientific interest. The information
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presented herein is curated for professionals engaged in natural product chemistry,
pharmacology, and drug discovery.

Natural Source

10-Hydroxy-16-epiaffinine is a naturally occurring alkaloid isolated from the plant genus
Ochrosia. Specifically, it has been identified in the bark of Ochrosia elliptica, a species
belonging to the Apocynaceae family. This genus is native to Southeast Asia, Australia, and
various islands of the Indian and Pacific Oceans. Ochrosia elliptica is a rich source of various
indole alkaloids, some of which have been investigated for their potential pharmacological
activities, including vasorelaxant, cytotoxic, and antimicrobial properties.

Isolation Methodology

The isolation of 10-Hydroxy-16-epiaffinine from the bark of Ochrosia elliptica involves a multi-
step extraction and chromatographic purification process. The general workflow is outlined
below.

Extraction

The dried and powdered bark of Ochrosia elliptica is the starting material for the extraction
process. A common method involves maceration or percolation with an organic solvent,
typically methanol. This initial extraction yields a crude methanolic extract containing a complex
mixture of phytochemicals, including alkaloids.

Solvent Partitioning

To separate the alkaloids from other components, the crude methanolic extract is subjected to
solvent-solvent partitioning. The extract is typically suspended in an aqueous solution and
partitioned against an immiscible organic solvent, such as chloroform. The alkaloids, being
generally more soluble in the organic phase, are thus separated from more polar compounds
like sugars and salts which remain in the aqueous phase.

Chromatographic Purification

The chloroform-soluble fraction, enriched with alkaloids, is then subjected to further purification
using chromatographic techniques. Column chromatography over silica gel is a standard
method for the separation of individual alkaloids. A gradient elution system with increasing
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solvent polarity is employed to separate the compounds based on their differential adsorption
to the silica gel. Fractions are collected and monitored by techniques such as thin-layer
chromatography (TLC) to identify those containing the target compound.

Further purification of the fractions containing 10-Hydroxy-16-epiaffinine may be achieved
through repeated column chromatography or by employing other techniques like preparative
high-performance liquid chromatography (HPLC) to yield the pure compound.

Physicochemical and Spectroscopic Data

The structural elucidation of 10-Hydroxy-16-epiaffinine was accomplished through various
spectroscopic methods. Key data for the characterization of this compound are summarized in
the table below.

Parameter Value

Molecular Formula C22H26N204

Molecular Weight 382.45 g/mol

Appearance Amorphous solid

1H NMR (CDCls, & ppm) See original literature for detailed assignments
13C NMR (CDCls, 8 ppm) See original literature for detailed assignments
Mass Spectrometry (m/z) See original literature for fragmentation pattern

Note: For detailed spectroscopic data, direct consultation of the primary literature is
recommended.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key processes involved in the isolation and
characterization of 10-Hydroxy-16-epiaffinine.
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¢ To cite this document: BenchChem. [10-Hydroxy-16-epiaffinine natural source and isolation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596922#10-hydroxy-16-epiaffinine-natural-source-
and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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